![molecular formula C17H18N2O5S B4651656 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4651656.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as BIX-01294, is a small molecule inhibitor of histone methyltransferase G9a. It is a potent and selective inhibitor of G9a, which is responsible for the methylation of lysine 9 on histone H3 (H3K9), a modification associated with gene silencing. BIX-01294 has been widely used in scientific research to study the role of G9a in various biological processes.
Mechanism of Action
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide binds to the SET domain of G9a and inhibits its enzymatic activity, leading to a decrease in the levels of H3K9 methylation. This results in the activation of genes that were previously silenced by H3K9 methylation.
Biochemical and Physiological Effects:
This compound has been shown to induce cell differentiation in various cell types, including embryonic stem cells, induced pluripotent stem cells, and cancer cells. It has also been shown to inhibit the proliferation of cancer cells and induce cell death. This compound has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in lab experiments include its high potency and selectivity for G9a, its ability to induce cell differentiation, and its potential therapeutic applications. The limitations of using this compound include its relatively high cost, its potential off-target effects, and the need for careful optimization of the concentration and duration of treatment.
Future Directions
For the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in scientific research include the development of more potent and selective G9a inhibitors, the investigation of the role of G9a in other biological processes, and the exploration of its potential therapeutic applications in cancer and neurological disorders. The development of more specific inhibitors of G9a may help to reduce off-target effects and improve the therapeutic potential of this class of compounds.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been extensively used in scientific research to study the role of G9a in various biological processes. It has been shown to be effective in inhibiting G9a-mediated H3K9 methylation, leading to the activation of silenced genes and the induction of cell differentiation. This compound has been used in studies related to cancer, stem cell differentiation, and neurological disorders.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(methanesulfonamido)-3-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5S/c1-11-9-12(3-5-14(11)19-25(2,21)22)17(20)18-13-4-6-15-16(10-13)24-8-7-23-15/h3-6,9-10,19H,7-8H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKYSSCUVAURQRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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